Mycro3

• CAS No.: 944547-46-0
• Product Name: Mycro3
• Molecular Formula: C24H17ClF2N6O4
• Molecular Weight: 526.9 g/mol
• IUPAC Name: ethyl 5-[[7-[chloro(difluoro)methyl]-5-(furan-2-yl)pyrazolo[1,5-a]pyrimidine-2-carbonyl]amino]-1-phenylpyrazole-4-carboxylate
• Standard InChI: InChI=1S/C24H17ClF2N6O4/c1-2-36-23(35)15-13-28-32(14-7-4-3-5-8-14)21(15)30-22(34)17-12-20-29-16(18-9-6-10-37-18)11-19(24(25,26)27)33(20)31-17/h3-13H,2H2,1H3,(H,30,34)
• Standard InChIKey: YPPNLSKYXDXQGD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)C3=NN4C(=CC(=NC4=C3)C5=CC=CO5)C(F)(F)Cl
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)C3=NN4C(=CC(=NC4=C3)C5=CC=CO5)C(F)(F)Cl
• Appearance: Solid powder
• Description: Mycro3 is an inhibitor of Myc-Max dimerization.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Mycro3; Mycro-3; Mycro 3
• Reference: 1: Stellas D, Szabolcs M, Koul S, Li Z, Polyzos A, Anagnostopoulos C, Cournia Z, Tamvakopoulos C, Klinakis A, Efstratiadis A. Therapeutic effects of an anti-Myc drug on mouse pancreatic cancer. J Natl Cancer Inst. 2014 Oct 11;106(12). pii: dju320. doi: 10.1093/jnci/dju320. Print 2014 Dec. PubMed PMID: 25306215.; 2: Bonham AJ, Wenta N, Osslund LM, Prussin AJ 2nd, Vinkemeier U, Reich NO. STAT1:DNA sequence-dependent binding modulation by phosphorylation, protein:protein interactions and small-molecule inhibition. Nucleic Acids Res. 2013 Jan;41(2):754-63. doi: 10.1093/nar/gks1085. Epub 2012 Nov 24. PubMed PMID: 23180800; PubMed Central PMCID: PMC3553987.
• PubChem Compound: 1045147
• Last Modified: Nov 12 2021